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Compound of Interest

Compound Name: Eicosanoic Acid

Cat. No.: B114766 Get Quote

Introduction
Arachidic acid, systematically known as icosanoic acid, is a saturated very-long-chain fatty acid

(VLCFA) with a 20-carbon backbone.[1][2] Its name is derived from the Latin word arachis,

meaning peanut, as it is a minor constituent of peanut oil (1.1–1.7%).[3][4] While not as

biologically ubiquitous in signaling cascades as its unsaturated counterpart, arachidonic acid,

arachidic acid serves as a structural component in cellular membranes and a metabolic

substrate. This technical guide provides a comprehensive overview of its molecular structure,

physicochemical properties, metabolic fate, and analytical methodologies relevant to

researchers, scientists, and professionals in drug development.

Molecular Structure and Chemical Formula
Arachidic acid is a straight-chain saturated fatty acid, meaning its 20-carbon aliphatic chain

contains no double bonds.[1][2] This lack of unsaturation results in a linear, flexible chain that

can pack tightly, influencing the properties of lipid structures it is part of. The molecule is

terminated by a carboxylic acid functional group (-COOH), which imparts its acidic character.[1]

The chemical and structural formulas are summarized below:

Molecular Formula: C₂₀H₄₀O₂[1]

Structural Formula: CH₃(CH₂)₁₈COOH[1][2]
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Below is a two-dimensional representation of the molecular structure of arachidic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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